Cas no 1073525-71-9 (3,4-Dibromo-6-(trifluoromethyl)pyridazine)
3,4-Dibromo-6-(trifluoromethyl)pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dibromo-6-(trifluoromethyl)pyridazine
- AK147373
- 3,4-Dibromo-6-trifluoromethyl-pyridazine
- NRHAURZCUNKMEV-UHFFFAOYSA-N
- FCH2514421
- 3,4-Dibromo-6-(trifluoromethyl)pyridazin
- AX8284811
-
- MDL: MFCD27939115
- Inchi: 1S/C5HBr2F3N2/c6-2-1-3(5(8,9)10)11-12-4(2)7/h1H
- InChI Key: NRHAURZCUNKMEV-UHFFFAOYSA-N
- SMILES: BrC1=C(N=NC(C(F)(F)F)=C1)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Topological Polar Surface Area: 25.8
3,4-Dibromo-6-(trifluoromethyl)pyridazine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
3,4-Dibromo-6-(trifluoromethyl)pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZY317-200mg |
3,4-Dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 200mg |
594.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZY317-50mg |
3,4-Dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 50mg |
236.0CNY | 2021-08-04 | |
| Chemenu | CM164433-1g |
3,4-dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM164433-250mg |
3,4-dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 250mg |
$127 | 2023-03-07 | |
| Chemenu | CM164433-1g |
3,4-dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 1g |
$254 | 2023-03-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269119-100mg |
3,4-Dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 100mg |
¥1412.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269119-250mg |
3,4-Dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 250mg |
¥2260.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269119-1g |
3,4-Dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 1g |
¥5876.0 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D849174-50mg |
3,4-Dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 50mg |
1,125.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZY317-100mg |
3,4-Dibromo-6-(trifluoromethyl)pyridazine |
1073525-71-9 | 97% | 100mg |
392CNY | 2021-05-08 |
3,4-Dibromo-6-(trifluoromethyl)pyridazine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3,4-Dibromo-6-(trifluoromethyl)pyridazine
3,4-Dibromo-6-(trifluoromethyl)pyridazine: A Comprehensive Overview
3,4-Dibromo-6-(trifluoromethyl)pyridazine, identified by the CAS number 1073525-71-9, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridazine family, a six-membered ring containing two nitrogen atoms at positions 1 and 2. The substitution pattern of this molecule includes bromine atoms at positions 3 and 4, along with a trifluoromethyl group at position 6. This unique structure endows the compound with distinct chemical properties and reactivity, making it a subject of interest in contemporary research.
The synthesis of 3,4-Dibromo-6-(trifluoromethyl)pyridazine involves multi-step organic reactions, often utilizing bromination and fluorination techniques. Recent advancements in catalytic methods have improved the yield and purity of this compound, facilitating its use in diverse applications. Researchers have explored its role as an intermediate in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation technologies.
In the field of pharmacology, 3,4-Dibromo-6-(trifluoromethyl)pyridazine has shown promise as a lead compound for drug development. Its ability to act as a ligand in metalloenzyme inhibitors has been extensively studied. For instance, recent studies have demonstrated its potential in targeting histone deacetylases (HDACs), enzymes implicated in various pathological conditions such as cancer and neurodegenerative diseases. The trifluoromethyl group contributes to the compound's lipophilicity, enhancing its bioavailability and binding affinity to target proteins.
The electronic properties of 3,4-Dibromo-6-(trifluoromethyl)pyridazine make it a valuable component in optoelectronic devices. Its conjugated system facilitates efficient charge transport, which is crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on incorporating this compound into polymer blends to enhance device performance while maintaining stability under operational conditions.
The environmental impact of synthesizing and utilizing 3,4-Dibromo-6-(trifluoromethyl)pyridazine has also garnered attention. Efforts are underway to develop sustainable synthesis pathways that minimize waste generation and energy consumption. Green chemistry principles are being integrated into the production process, ensuring that the compound's synthesis aligns with global sustainability goals.
In conclusion, 3,4-Dibromo-6-(trifluoromethyl)pyridazine, CAS No. 1073525-71-9, stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, positioning it as a key player in the development of advanced materials and therapeutic agents.
1073525-71-9 (3,4-Dibromo-6-(trifluoromethyl)pyridazine) Related Products
- 174607-37-5(3-Bromo-6-(trifluoromethyl)pyridazine)
- 19968-15-1(3,4-Dibromo-5-(trifluoromethyl)-1H-pyrazole)
- 2295643-46-6(3-Bromo-6-(difluoromethyl)pyridazine)
- 2825007-92-7(5-bromo-3-(trifluoromethyl)pyridazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)